2-{1-benzyl-4-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-benzyl-4-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H30N4O/c1-3-24-17(2)19(13-21-24)15-22-10-11-23(20(16-22)9-12-25)14-18-7-5-4-6-8-18/h4-8,13,20,25H,3,9-12,14-16H2,1-2H3
• InChI Key: SUUXRFYUMUALRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3)C
• Molecular Formula: C20H30N4O
• Molecular Weight: 342.5 g/mol

Description

2-{1-benzyl-4-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol, commonly known as BZP, is a psychoactive compound that belongs to the chemical class of piperazines. BZP has been used as a recreational drug due to its stimulant effects, but it also has potential applications in scientific research.

Mechanism of Action

BZP acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels of these chemicals in the brain. This results in increased alertness, energy, and euphoria.
Biochemical and physiological effects:
BZP has been shown to have a number of biochemical and physiological effects. It increases heart rate and blood pressure, and can cause hyperthermia and dehydration. It also has effects on the immune system, including the activation of immune cells and the production of cytokines.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects on the central nervous system are well-characterized. However, BZP is a controlled substance in many countries, which can limit its availability for research purposes. Additionally, the use of BZP in lab experiments may be restricted due to its potential for abuse.

Future Directions

There are several potential future directions for research on BZP. One area of interest is the development of new drugs based on the structure of BZP that have improved therapeutic potential for neurological disorders. Another area of interest is the study of the long-term effects of BZP use on the brain and other organs. Finally, research on the potential use of BZP as a tool for studying the mechanisms of action of other stimulant drugs could lead to new insights into the treatment of neurological disorders.

Synthesis Methods

BZP can be synthesized through a multi-step process involving the reaction of piperazine with benzyl chloride, followed by the reaction of the resulting compound with 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde and ethanol. The synthesis of BZP is relatively simple and can be performed using standard laboratory techniques.

Scientific Research Applications

BZP has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant effects similar to those of amphetamines, and it has been used as a model compound to study the mechanisms of action of these drugs. BZP has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and other neurological disorders.